Cas no 1213519-86-8 (5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester)
1213519-86-8 structure
Product Name:5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
CAS No:1213519-86-8
MF:C12H15NO4
MW:237.251803636551
CID:1006712
PubChem ID:91757348
Update Time:2025-04-20
5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
- 1213519-86-8
- 1,3-DIMETHYL 5-[(1S)-1-AMINOETHYL]BENZENE-1,3-DICARBOXYLATE
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- Inchi: 1S/C12H15NO4/c1-7(13)8-4-9(11(14)16-2)6-10(5-8)12(15)17-3/h4-7H,13H2,1-3H3/t7-/m0/s1
- InChI Key: AETFCPJJGSTTHP-ZETCQYMHSA-N
- SMILES: O(C)C(C1C=C(C(=O)OC)C=C(C=1)[C@H](C)N)=O
Computed Properties
- Exact Mass: 237.10010796g/mol
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78.6Ų
5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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